Cas no 2287317-97-7 (5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 2287317-97-7
• MF: C₁₂H₁₃FN₄O₂
• MW: 264.255625486374
• CID: 5953099
• PubChem ID: 165977385
• Update Time: 2025-05-24

5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid
• 2287317-97-7
• EN300-6749461

• Inchi： 1S/C12H13FN4O2/c1-16-4-7(5-16)6-17-11-2-8(12(18)19)9(13)3-10(11)14-15-17/h2-3,7H,4-6H2,1H3,(H,18,19)
• InChI Key： BAMCCKADPOGXOY-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC2=C(C=1)N=NN2CC1CN(C)C1

Computed Properties

• Exact Mass: 264.10225383g/mol
• Monoisotopic Mass: 264.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid

Introduction to 5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic Acid (CAS No. 2287317-97-7)

5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2287317-97-7, belongs to a class of molecules that exhibit promising biological activities. Its molecular structure incorporates several key functional groups, including a fluoro substituent, an azetidine ring, and a benzotriazole core, which collectively contribute to its unique chemical and pharmacological properties.

The presence of the fluoro atom is particularly noteworthy, as fluorine-containing compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. In the context of drug design, the incorporation of fluorine atoms can significantly modulate the pharmacokinetic and pharmacodynamic profiles of a molecule. The specific positioning of the fluoro group in 5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid suggests that it may play a crucial role in optimizing the compound's interaction with its intended biological targets.

The compound also features a methyl-substituted azetidine ring, which is a cyclic amine derivative. Azetidine derivatives have been extensively studied for their potential applications in medicinal chemistry due to their ability to mimic natural amino acid structures and interact with various biological receptors. The methyl group in this context likely serves to enhance the compound's solubility and improve its overall pharmacological activity. This structural feature makes 5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid a valuable candidate for further investigation in drug discovery efforts.

The benzotriazole core is another critical component of this compound. Benzotriazole derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The benzotriazole scaffold provides a stable aromatic system that can interact with biological targets through hydrogen bonding and other non-covalent interactions. The carboxylic acid group at the 6-position of the benzotriazole ring further enhances the compound's potential for biological activity by allowing for additional interactions with biological molecules.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific enzymatic pathways involved in various diseases. 5-fluoro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid has shown promise as a potential inhibitor of certain enzymes that are implicated in inflammatory and autoimmune disorders. Preliminary studies have suggested that this compound may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By modulating the activity of these enzymes, the compound could potentially reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions.

The development of targeted therapies has been revolutionized by the advent of small molecule inhibitors that can selectively bind to specific enzymatic targets. 5-fluoro-1-[1-methylazetidin-3-yl]methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid represents an example of such a targeted approach. Its unique structural features make it well-suited for binding to specific pockets on enzymatic surfaces, thereby inhibiting their activity without affecting other unrelated enzymes. This specificity is crucial for minimizing side effects and improving patient outcomes.

The synthesis of 5-fluoro-1-[1-methylazetidin]methyl]-1H-1,2,3-benzotriazole-6-carboxylic acid involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the methylazetidin^{_{> substituent requires careful consideration to ensure regioselectivity and high yield. The subsequent functionalization at the benzotriazole ring further complicates the synthesis but is essential for achieving the desired biological activity.}}

The pharmacokinetic properties of 5-fluoro[(-)(methylazetidin)]methyl]-[(-)(methylazetidin)]methyl]-

In conclusion, 5-fluoro[(-)(methylazetidin)]methyl]-97979797979797977)is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation in drug discovery efforts aimed at treating various diseases.